Cas no 1804187-25-4 (4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid
• CAS No: 1804187-25-4
• MF: C₁₁H₁₀ClFO₄
• MW: 260.646106243134
• CID: 4940832
• Update Time: 2025-10-30

4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid

• Inchi： 1S/C11H10ClFO4/c12-5-7(14)3-6-1-2-8(9(13)4-6)10(15)11(16)17/h1-2,4,10,15H,3,5H2,(H,16,17)
• InChI Key： RXJOOLGTFSQJOX-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(=C(C=1)F)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 297
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid

4-(3-Chloro-2-oxopropyl)-2-fluoromandelic Acid: A Comprehensive Overview

4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid, identified by the CAS number 1804187-25-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a building block for more complex molecules. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intense research.

The chemical structure of 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid consists of a mandelic acid backbone with a substituted group at the fourth position. The substitution includes a 3-chloro-2-oxopropyl group, which introduces both electronic and steric effects into the molecule. This structural feature is crucial for its reactivity and biological activity. The presence of the fluorine atom at the second position further modulates the electronic properties, enhancing its potential for interaction with biological targets.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various methodologies, including nucleophilic substitution and condensation reactions, to construct the molecule. These methods not only improve yield but also ensure high purity, which is essential for downstream applications. The synthesis of 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid has been optimized to meet the demands of large-scale production, making it accessible for further studies.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies indicate that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound for drug development. Furthermore, its ability to modulate cellular signaling pathways has been explored, opening avenues for its use in treating various diseases. Collaborative efforts between chemists and biologists have been instrumental in uncovering these properties.

The application of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations and molecular docking studies have provided insights into its interaction with target proteins. These computational approaches have also facilitated the design of analogs with improved pharmacokinetic profiles, paving the way for more effective therapeutic agents.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-fluoromandelic acid represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research focusing on its synthesis, characterization, and biological activity, this compound holds promise for contributing to advancements in medicine and related fields.